Cas no 2172494-07-2 (2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile)
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile
- 2172494-07-2
- EN300-1599151
-
- Inchi: 1S/C14H22N4/c1-2-3-6-11-18-14(12-7-4-5-8-12)13(9-10-15)16-17-18/h12H,2-9,11H2,1H3
- InChI Key: PSKKSWDMLCKWJE-UHFFFAOYSA-N
- SMILES: N1(CCCCC)C(=C(CC#N)N=N1)C1CCCC1
Computed Properties
- Exact Mass: 246.18444672g/mol
- Monoisotopic Mass: 246.18444672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 54.5Ų
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1599151-0.05g |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile |
2172494-07-2 | 0.05g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1599151-0.1g |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile |
2172494-07-2 | 0.1g |
$1496.0 | 2023-06-04 | ||
| Enamine | EN300-1599151-0.25g |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile |
2172494-07-2 | 0.25g |
$1564.0 | 2023-06-04 | ||
| Enamine | EN300-1599151-0.5g |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile |
2172494-07-2 | 0.5g |
$1632.0 | 2023-06-04 | ||
| Enamine | EN300-1599151-1.0g |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile |
2172494-07-2 | 1g |
$1701.0 | 2023-06-04 | ||
| Enamine | EN300-1599151-2.5g |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile |
2172494-07-2 | 2.5g |
$3332.0 | 2023-06-04 | ||
| Enamine | EN300-1599151-5.0g |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile |
2172494-07-2 | 5g |
$4930.0 | 2023-06-04 | ||
| Enamine | EN300-1599151-10.0g |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile |
2172494-07-2 | 10g |
$7312.0 | 2023-06-04 | ||
| Enamine | EN300-1599151-50mg |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile |
2172494-07-2 | 50mg |
$1428.0 | 2023-09-23 | ||
| Enamine | EN300-1599151-100mg |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile |
2172494-07-2 | 100mg |
$1496.0 | 2023-09-23 |
2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile
Research Briefing on 2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS: 2172494-07-2)
In recent years, the compound 2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS: 2172494-07-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This triazole-based derivative has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel bioactive molecules. The unique structural features of this compound, including the cyclopentyl and pentyl substituents, contribute to its distinct physicochemical properties and biological activity.
Recent studies have focused on the synthesis and optimization of 2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile to enhance its efficacy and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a versatile scaffold for the development of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The researchers utilized click chemistry to modify the triazole ring, resulting in derivatives with improved binding affinity to specific kinase targets.
Another significant advancement involves the application of 2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile in the design of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role in combating drug-resistant bacterial strains. The compound's ability to disrupt bacterial cell wall synthesis was attributed to its interaction with key enzymes involved in peptidoglycan biosynthesis. This finding opens new avenues for addressing the global challenge of antibiotic resistance.
In addition to its therapeutic potential, 2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile has been explored for its utility in chemical biology tools. A recent publication in Chemical Science (2024) described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe's high sensitivity and selectivity make it a valuable tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.
Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile. Researchers are actively investigating greener synthetic routes and scalable methodologies to overcome these hurdles. Furthermore, ongoing preclinical studies aim to evaluate its pharmacokinetics and toxicity profiles to ensure its suitability for clinical applications.
In conclusion, 2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS: 2172494-07-2) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its applications span from kinase inhibitors and antimicrobial agents to chemical probes, underscoring its broad utility. Continued research and development efforts will be essential to fully realize its potential and translate these findings into therapeutic breakthroughs.
2172494-07-2 (2-(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)